[4-(Benzylamino)-1-adamantyl]methanol
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Description
[4-(Benzylamino)-1-adamantyl]methanol is a structurally unique adamantane derivative characterized by a benzylamino group at the 4-position of the adamantane cage and a hydroxymethyl (-CH2OH) group at the 1-position. Adamantane derivatives are renowned for their rigid, lipophilic structures, which enhance metabolic stability and membrane permeability, making them attractive candidates for pharmaceutical applications . The synthesis of this compound involves multi-step processes, including imine formation, reduction (e.g., NaBH4 in methanol), and Friedel-Crafts acylation to introduce the benzylamino group . Its structural complexity necessitates rigorous characterization via ¹H NMR, ¹³C NMR, and HRMS to confirm regiochemistry and purity .
Properties
IUPAC Name |
[4-(benzylamino)-1-adamantyl]methanol | |
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InChI |
InChI=1S/C18H25NO/c20-12-18-8-14-6-15(9-18)17(16(7-14)10-18)19-11-13-4-2-1-3-5-13/h1-5,14-17,19-20H,6-12H2 | |
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InChI Key |
JQROARNNOTVVPC-UHFFFAOYSA-N | |
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Canonical SMILES |
C1C2CC3CC(C2)(CC1C3NCC4=CC=CC=C4)CO | |
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Molecular Formula |
C18H25NO | |
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Molecular Weight |
271.4 g/mol | |
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Comparison with Similar Compounds
Adamantane-Substituted Analogues
Adamantane derivatives often exhibit enhanced biological activity due to their hydrophobic cores. For example:
- 2-(1-Adamantyl)-1-{3-[({2-(3-hydroxypropyl)amino]-9-isopropyl-9H-purin-6-yl}amino)methyl]phenyl}ethan-1-one (4i) and 4j () incorporate purine moieties, enabling interactions with nucleotide-binding proteins. These compounds demonstrate antiviral and anticancer properties, contrasting with [4-(Benzylamino)-1-adamantyl]methanol, which lacks a purine scaffold .
- 4-(Adamantan-1-yl)-2-(4-fluorophenyl)quinoline () shares the adamantane core but replaces the benzylamino and hydroxymethyl groups with a fluorophenyl-quinoline system. This modification enhances antituberculosis activity, highlighting how substituent choice dictates target specificity .
Table 1: Adamantane Derivatives Comparison
Triazine-Based Benzylamino-Methanol Compounds
Compounds such as (2-(4-Amino-6-(benzylamino)-1,3,5-triazin-2-yl)-5-chlorophenyl)methanol (26) () feature triazine rings conjugated with benzylamino and methanol groups. While structurally distinct from the adamantane core, these compounds share functional groups that influence hydrogen bonding and solubility. Their ¹H NMR spectra show distinct aromatic proton shifts (δ 6.8–7.5 ppm) and hydroxymethyl peaks (δ 4.5–5.0 ppm), differing from the adamantane derivative’s rigid proton environment .
Table 2: Spectroscopic Data Comparison
Benzylamino-Enamido Derivatives
Compounds like (S,E)-N-(3-CYANO-4-(3-ETHYNYLPHENYLAMINO)-7-(TETRAHYDROFURAN-3-YL-OXY)QUINOLIN-6-YL)-4-(BENZYLAMINO)-BUT-2-ENAMIDE () incorporate benzylamino groups within flexible enamide chains. Unlike the rigid adamantane framework, these structures prioritize conformational adaptability for kinase inhibition or allosteric modulation . The presence of cyano and ethynyl groups further diversifies their reactivity compared to [4-(Benzylamino)-1-adamantyl]methanol.
Benzenemethanol Derivatives
Examples such as 4-[2-[Benzyl(tert-butyl)amino]-1-hydroxyethyl]-2-(hydroxymethyl)phenol () and Levalbuterol Related Compound F () feature multiple hydroxymethyl and aromatic groups. These compounds exhibit β-adrenergic receptor binding due to their ethanolamine-like structures, a property absent in the adamantane derivative . Steric effects from tert-butyl or benzyl groups also modulate their pharmacokinetic profiles.
Table 3: Physical and Pharmacological Properties
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